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Compound of Interest

Compound Name:
2,6-Difluoro-3-methoxybenzyl

bromide

CAS No.: 886498-55-1

Cat. No.: B1598493

Get Quote

Compound Identity & Significance
IUPAC Name: 2-(Bromomethyl)-1,3-difluoro-4-methoxybenzene[1]

CAS Number: 886498-55-1

Molecular Formula: C₈H₇BrF₂O[2][3]

Molecular Weight: 237.04 g/mol [2][3]

Structural Role: The 2,6-difluoro substitution pattern creates a "privileged scaffold" in

medicinal chemistry, often used to modulate metabolic stability (blocking P450 oxidation

sites) and lipophilicity. The benzylic bromide is a highly reactive electrophile, serving as a

linchpin for alkylation reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Due to the asymmetric substitution of the methoxy group at position 3, the symmetry of the 2,6-

difluoro system is broken. This results in distinct chemical environments for the fluorine atoms

and complex coupling patterns.

A. 1H NMR (Proton) - 400 MHz, CDCl₃
The proton spectrum is characterized by scalar coupling between protons (

H-

H) and fluorine (

H-

F).

Shift (δ, ppm) Multiplicity Integration Assignment

Coupling
Constants (

, Hz)

6.90 – 7.05 Multiplet 1H Ar-H5 ,

6.80 – 6.88
Doublet of

Doublets
1H Ar-H4

,

(weak)

4.55 Doublet (or dd) 2H -CH₂Br Hz

3.88 Singlet 3H -OCH₃

N/A (Singlet,

possible

broadening)

Technical Interpretation:

The Benzylic Signal (4.55 ppm): Unlike non-fluorinated benzyl bromides (singlet), the

methylene protons here couple with the ortho-fluorines (F2 and F6). Because the molecule is

asymmetric, F2 and F6 are not magnetically equivalent, potentially splitting this signal into a
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doublet of doublets (dd). However, if the coupling constants are similar, it often appears as a

triplet or a broadened singlet.

Aromatic Region: H5 is located between H4 and F6. It experiences strong ortho-coupling

from both, resulting in a distinct doublet of doublets (td or dd pattern). H4 is shielded by the

adjacent methoxy group and shows primarily ortho-coupling to H5.

B. 13C NMR (Carbon) - 100 MHz, CDCl₃
Fluorine-Carbon coupling (

) dominates this spectrum, causing extensive splitting.

Shift (δ, ppm) Assignment Splitting Pattern
Coupling (

, Hz)

155.0 C-2 (C-F)
Doublet of Doublets

(dd)

150.5 C-6 (C-F)
Doublet of Doublets

(dd)

144.2 C-3 (C-OMe) Doublet (d)

118.5 C-5 (Ar-H) Doublet (d)

112.0 C-1 (Quaternary) Triplet/dd

108.5 C-4 (Ar-H) Doublet (d)

56.4 -OCH₃ Singlet -

22.1 -CH₂Br Triplet/dd

C. 19F NMR (Fluorine) - 376 MHz, CDCl₃
Signal 1 (F2):

to

ppm (Multiplet)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal 2 (F6):

to

ppm (Multiplet)

Observation: Two distinct signals are expected due to the asymmetry caused by the 3-

methoxy group. If the electronic difference is slight, these may overlap or appear as a

complex second-order system.

Mass Spectrometry (MS)
Ionization Mode: EI (Electron Impact) or ESI+ (Electrospray)

m/z Value Ion Identity
Relative
Abundance

Notes

236 / 238 [M] ~1:1 Ratio

Characteristic

Bromine Isotope

Pattern (

Br /

Br).

157 [M - Br] High (Base Peak)

Formation of the 2,6-

difluoro-3-

methoxybenzyl cation.

This cation is

stabilized by

resonance from the

methoxy group.

142 [M - Br - CH₃] Medium

Loss of methyl radical

from the methoxy

group.

Fragmentation Pathway Diagram: The following diagram illustrates the primary fragmentation

logic, essential for confirming the structure during QC.
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Figure 1: Predicted Mass Spectrometry Fragmentation Pathway

Molecular Ion [M]+
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(Stabilized)

Resonance
Stabilization

Fragment [M-Br-CH3]+
m/z 142

- CH3•
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Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a rapid "fingerprint" verification method.

Wavenumber (cm⁻¹) Vibration Mode Functional Group

3050 - 3000 C-H Stretch Aromatic Ring

2980 - 2850 C-H Stretch Alkyl (Methoxy/Methylene)

1620, 1590 C=C Stretch
Fluorinated Aromatic Ring

(distinctly sharp)

1275, 1050 C-O Stretch Aryl Alkyl Ether (Methoxy)

1100 - 1000 C-F Stretch Aryl Fluoride (Strong, Broad)

600 - 700 C-Br Stretch Alkyl Bromide

Synthesis & Stability Protocol
Warning: Benzyl bromides are lachrymators and potential alkylating agents. All handling must

occur in a fume hood.

Synthesis Workflow
The most reliable route to high-purity 2,6-difluoro-3-methoxybenzyl bromide avoids radical

bromination (which can over-brominate) and instead utilizes the alcohol intermediate.
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Figure 2: Recommended Synthetic Pathway for High Purity

2,6-Difluoro-3-methoxybenzoic Acid

Reduction (LiAlH4 or BH3-THF)
0°C -> RT, THF

Intermediate:
2,6-Difluoro-3-methoxybenzyl Alcohol

Bromination (PBr3)
0°C, DCM or Et2O

Target:
2,6-Difluoro-3-methoxybenzyl bromide

Click to download full resolution via product page

Stability Note
Hydrolysis Risk: The C-Br bond is activated by the electron-rich ring (methoxy group).

Moisture will rapidly hydrolyze this back to the alcohol or form the ether dimer.

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) with desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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